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Compound of Interest

Compound Name:
2-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)benzaldehyde

Cat. No.: B1311416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2-formylphenylboronic

acid pinacol ester, a versatile building block in organic synthesis, particularly in the construction

of complex pharmaceutical intermediates. This document outlines a common and effective

synthetic methodology, presents key data in a structured format, and includes detailed

experimental protocols and workflow visualizations.

Compound Properties
2-Formylphenylboronic acid pinacol ester, also known as 2-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)benzaldehyde, is a bifunctional molecule featuring both a reactive

aldehyde group and a stable boronic ester.[1] This combination allows for sequential or

orthogonal chemical modifications, making it a valuable reagent in medicinal chemistry and

materials science.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1311416?utm_src=pdf-interest
https://www.benchchem.com/product/b1311416?utm_src=pdf-body
https://www.benchchem.com/product/b1311416?utm_src=pdf-body
https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://frontierspecialtychemicals.com/product/5-formyl-2-methylphenylboronic-acid-pinacol-ester/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 380151-85-9

Molecular Formula C₁₃H₁₇BO₃

Molecular Weight 232.08 g/mol [3]

Appearance Liquid

Density 1.0532 g/mL at 25 °C

Refractive Index n20/D 1.5143

Storage Temperature 2-8°C [1]

Solubility

Soluble in ethyl acetate,

dichloromethane, chloroform,

diethyl ether

[2]

Synthetic Pathway: Miyaura Borylation
A prevalent and robust method for the synthesis of arylboronic esters is the Palladium-

catalyzed Miyaura borylation. This reaction involves the cross-coupling of an aryl halide with a

diboron reagent in the presence of a palladium catalyst and a base. For the synthesis of 2-

formylphenylboronic acid pinacol ester, 2-bromobenzaldehyde serves as a common starting

material.

Caption: Reaction scheme for the Miyaura borylation of 2-bromobenzaldehyde.

Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 2-formylphenylboronic

acid pinacol ester based on established Miyaura borylation conditions.[4][5]

Materials and Reagents:
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Reagent/Material
Quantity (Example
Scale)

Molar Eq. Notes

2-

Bromobenzaldehyde
1.85 g (10 mmol) 1.0 Starting aryl halide

Bis(pinacolato)diboron

(B₂pin₂)
3.05 g (12 mmol) 1.2 Boron source

Pd(dppf)Cl₂ 0.245 g (0.3 mmol) 0.03 Palladium catalyst

Potassium Acetate

(KOAc)
2.94 g (30 mmol) 3.0 Base

Anhydrous 1,4-

Dioxane
50 mL -

Solvent, should be

degassed

Round-bottom flask 100 mL - Oven-dried

Reflux condenser - -

Magnetic stirrer and

stir bar
- -

Inert atmosphere

setup
- - Nitrogen or Argon

Procedure:

Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir

bar and a reflux condenser, add 2-bromobenzaldehyde (1.0 eq), bis(pinacolato)diboron (1.2

eq), Pd(dppf)Cl₂ (0.03 eq), and potassium acetate (3.0 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three

times.

Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe.

Reaction: Heat the reaction mixture to 80-100°C and stir for 12-24 hours. The reaction

progress can be monitored by TLC or GC-MS.
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Work-up:

Cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate.

Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic

salts.

Wash the Celite pad with additional ethyl acetate.

Combine the organic filtrates and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product, which is often an oil, can be purified by column

chromatography on silica gel. It is important to note that boronic esters can sometimes be

sensitive to silica gel, and deactivation of the silica gel with a small amount of triethylamine in

the eluent or using neutral alumina may be necessary.[6][7] A typical eluent system would be

a gradient of ethyl acetate in hexane.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and purification of 2-

formylphenylboronic acid pinacol ester.
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Caption: General experimental workflow for synthesis and purification.
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Safety Considerations
2-Formylphenylboronic acid pinacol ester is an irritant. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][8][9]

Palladium catalysts are toxic and should be handled with care in a well-ventilated fume hood.

1,4-Dioxane is a flammable liquid and a suspected carcinogen.

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling these chemicals.[1] All procedures should be

performed in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 5-Formyl-2-methylphenylboronic acid pinacol ester | Boronic Esters
[frontierspecialtychemicals.com]

3. scbt.com [scbt.com]

4. CN102653545A - Synthesis method of 2-methyl formate-5-boronic acid pinacol ester
thiazole - Google Patents [patents.google.com]

5. reddit.com [reddit.com]

6. researchgate.net [researchgate.net]

7. reddit.com [reddit.com]

8. 2-Formylphenylboronic acid pinacol ester, 97% 1 g | Buy Online | Thermo Scientific Acros |
Fisher Scientific [fishersci.co.uk]

9. 2-Formylphenylboronic acid pinacol ester, 97% 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://www.fishersci.co.uk/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/10442498
https://www.fishersci.com/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/AC430670010
https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://www.benchchem.com/product/b1311416?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/MX/en/product/aldrich/683817
https://frontierspecialtychemicals.com/product/5-formyl-2-methylphenylboronic-acid-pinacol-ester/
https://frontierspecialtychemicals.com/product/5-formyl-2-methylphenylboronic-acid-pinacol-ester/
https://www.scbt.com/p/2-formylphenylboronic-acid-pinacol-ester-380151-85-9
https://patents.google.com/patent/CN102653545A/en
https://patents.google.com/patent/CN102653545A/en
https://www.reddit.com/r/Chempros/comments/1evewkf/trouble_purifying_my_boronate_ester_compound/?rdt=41055
https://www.researchgate.net/post/How_to_purify_boronic_acids_boronate_esters
https://www.reddit.com/r/Chempros/comments/1am2ykt/purification_of_alkyl_bpinother_alkyl_boronic/
https://www.fishersci.co.uk/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/10442498
https://www.fishersci.co.uk/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/10442498
https://www.fishersci.com/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/AC430670010
https://www.fishersci.com/shop/products/2-formylphenylboronic-acid-pinacol-ester-97-thermo-scientific/AC430670010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Synthesis of 2-Formylphenylboronic Acid Pinacol Ester:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311416#synthesis-of-2-formylphenylboronic-acid-
pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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